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Compound of Interest

Compound Name: Trinitromethane

Cat. No.: B1605510

Essential Safety and Handling Guide for
Trinitromethane

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Trinitromethane (also known as nitroform) in a laboratory setting. Adherence to
these procedures is vital for ensuring the safety of researchers, scientists, and drug
development professionals. Trinitromethane is a highly hazardous chemical with explosive
properties, and all handling must be conducted with extreme caution.[1]

Hazard Summary

Trinitromethane is a white crystalline solid that is a dangerous explosion hazard, especially
when heated rapidly or in concentrations above 50% in air.[1] It is toxic if ingested or inhaled
and can cause irritation to the skin, eyes, and mucous membranes.[1][2] Inhalation may lead to
headaches, nausea, and mild narcosis.[1] It is also a strong oxidizer and can form explosive
salts.[3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1605510?utm_src=pdf-interest
https://www.benchchem.com/product/b1605510?utm_src=pdf-body
https://www.benchchem.com/product/b1605510?utm_src=pdf-body
https://www.benchchem.com/product/b1605510?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6916260.htm
https://www.benchchem.com/product/b1605510?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6916260.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6916260.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitromethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6916260.htm
https://en.wikipedia.org/wiki/Trinitromethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Type

Description Citations

Physical Hazards

A very dangerous explosion

hazard; explodes when heated
rapidly.[1] Solutions of more

than 50% can also explode.[1] [11[3]
Forms unstable salts that can

be detonated by heat or

impact.|[3]

Health Hazards

Poison by ingestion and

intraperitoneal routes.[1]

Moderately toxic by inhalation.

[1] Irritating to skin, eyes, and [1][2]
mucous membranes.[1]

Inhalation can cause

headache and nausea.[1]

Personal Protective Equipment (PPE)

The selection and proper use of appropriate PPE is the primary defense against the hazards

associated with Trinitromethane. The following table summarizes the required equipment for

handling this substance.
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PPE Category

Specification

Citations

Hand Protection

Chemical-resistant gloves are
required. Given the nature of
nitro compounds, neoprene,
butyl rubber, or Viton® gloves
should be considered. Always
consult the glove
manufacturer's chemical
resistance guide. Do not wear
disposable nitrile gloves for

direct handling.

Eye and Face Protection

Chemical safety goggles
compliant with OSHA's eye
and face protection regulations
(29 CFR 1910.133) are
mandatory. A full-face shield is
also required to protect against

splashes.

[415](6]

Respiratory Protection

All work must be conducted in
a certified chemical fume hood.
[4] If there is a risk of vapors or
aerosols being generated, a
full-face air-purifying respirator
with appropriate cartridges or a
self-contained breathing
apparatus (SCBA) should be
used.[4]

Protective Clothing

A flame-resistant lab coat is
required.[5] Wear chemical-
resistant clothing to prevent
skin contact.[4] Do not take

contaminated clothing home.

[7]

[41051(7]
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Operational Plans: Handling and Experimental
Protocols

A systematic approach to handling Trinitromethane is essential to minimize risks.

Preparation and Handling

o Designated Area: All work with Trinitromethane must be conducted in a designated and
clearly marked area within a certified chemical fume hood.[4]

e Ventilation: Ensure adequate ventilation at all times.[4][8]

e Ignition Source Control: Trinitromethane is an explosive.[1] The work area must be free of
all potential ignition sources, including open flames, sparks, and hot surfaces.[4][9] Use only
non-sparking tools.[9][10]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4] Do not eat,
drink, or smoke in the handling area.[4][9]

e Handling Procedure:

[¢]

Wear all required PPE as specified in the table above.

o

Carefully weigh or measure the required amount of Trinitromethane.

o

Keep containers tightly closed when not in use.[5][10]

[¢]

Avoid generating dust or aerosols.[8]

[¢]

Be aware that dissolution can be exothermic, and solutions over 50% may explode.[1]

Emergency and Spill Procedures
o Spill Cleanup:

o Immediately notify others in the area and evacuate if necessary.[5]

o Remove all sources of ignition.[5][8]
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o Wearing appropriate PPE, contain the spillage.[5]

o Use a non-combustible absorbent material like sand or earth to collect the spilled material.

[5]
o Place the absorbed material into a suitable, labeled container for disposal.[5][8]

o First Aid:

o

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[4][9]

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water.[4][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[3][9]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][8]

Disposal Plan
All waste containing Trinitromethane must be treated as hazardous and explosive waste.
» Waste Collection:

o Collect all Trinitromethane waste, including contaminated absorbent materials and
disposable PPE, in a designated and properly labeled hazardous waste container.

o Do not mix with other waste streams.
o Storage:

o Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials and ignition sources.[4][10]

e Disposal:
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o Arrange for disposal through an approved hazardous waste disposal facility.[4] Follow all
local, state, and federal regulations for the disposal of explosive and hazardous materials.

Workflow for Handling Trinitromethane
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Caption: Workflow for the safe handling and disposal of Trinitromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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